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Compound of Interest

Compound Name: Diglycerol

Cat. No.: B7805268 Get Quote

An In-Depth Technical Guide to the Molecular Properties of Diglycerol

Introduction
Diglycerol, also known as diglycerin, is a polyol that is composed of two glycerol molecules

linked by an ether bond.[1] It is a viscous, colorless, and odorless liquid that is soluble in water.

[1][2] This compound and its derivatives have found widespread applications in the cosmetics,

food, and pharmaceutical industries as emulsifiers, humectants, and texturizing agents.[1][3]

This technical guide provides a detailed overview of the molecular weight, chemical formula,

and structural isomers of diglycerol, along with a summary of its synthesis.

Molecular and Physicochemical Properties
The fundamental molecular and physicochemical properties of diglycerol are summarized in

the table below. This data is essential for researchers and professionals in drug development

and material science for formulation and chemical synthesis.
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Property Value Reference

Molecular Formula C6H14O5 [1][2][4][5][6]

Molecular Weight 166.17 g/mol [1][4][5][6]

IUPAC Name

3-(2,3-

dihydroxypropoxy)propane-

1,2-diol

[4][6]

CAS Number
627-82-7, 59113-36-9 (mixture

of isomers)
[1][4]

Density 1.280 g/mL at 20 °C [2][7]

Boiling Point ~214.38 °C (estimate) [2]

Hydrogen Bond Donors 4 [6]

Topological Polar Surface Area 90.2 Å² [6]

Structural Isomers of Diglycerol
Diglycerol exists as a mixture of several structural isomers, which are formed depending on

the position of the ether linkage between the two glycerol units. The three primary isomers are

α,α'-diglycerol, α,β-diglycerol, and β,β'-diglycerol. The distribution of these isomers can

influence the physical and chemical properties of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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